Dimethyl 2-(1-methoxycarbonylmethylcyclohexyl)malonate

• Molecular Formula: C14H22O6
• Molecular Weight: 286.32 g/mol
• IUPAC Name: dimethyl 2-[1-(2-methoxy-2-oxoethyl)cyclohexyl]propanedioate
• InChI: InChI=1S/C14H22O6/c1-18-10(15)9-14(7-5-4-6-8-14)11(12(16)19-2)13(17)20-3/h11H,4-9H2,1-3H3
• InChI Key: GZUSPZRBRHAMOT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1(CCCCC1)C(C(=O)OC)C(=O)OC

Description

Dimethyl 2-(1-methoxycarbonylmethylcyclohexyl)malonate is a useful research compound. Its molecular formula is C14H22O6 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (1.01 mL, 7.2 mmol) in tetrahydrofuran (8 mL) under cooling to −78° C. were added a solution of 1.5M n-butyl lithium/hexane solution (4.4 mL). After stirring the solution at −78° C. for 1 hour, a solution of dimethyl 1,1-cyclohexanediacetate (685 mg) in tetrahydrofuran (7 mL) was added thereto. The solution was stirred at −78° C. for 1 hour. Methyl chloroformate (0.93 mL) was then added to the solution, and it was stirred at −78° C. for 1 hour. Water and 3N hydrochloric acid were added to the solution, and it was extracted with ethyl acetate. The organic layer was washed in turn with water and saturated aqueous sodium chloride solution. The solution was dried over anhydrous magnesium sulfate, and then, concentrated under reduced pressure. The resulting residue was purified by chromatography (silica gel, hexane:ethyl acetate=85:15) to give the title compound (490 mg).